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Compound of Interest

Compound Name: 5-Bromonicotinoyl chloride

Cat. No.: B047046 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper handling and disposal of reactive

chemical intermediates like 5-Bromonicotinoyl chloride are critical for ensuring a safe

laboratory environment and preventing chemical mishaps. This guide provides essential, step-

by-step procedures for the safe disposal of 5-Bromonicotinoyl chloride, aligning with our

commitment to being your trusted partner in laboratory safety and chemical handling.

5-Bromonicotinoyl chloride is a corrosive and moisture-sensitive acyl chloride.[1][2] Its

reactivity, while valuable in synthesis, necessitates careful management during disposal to

mitigate risks of skin burns, eye damage, and violent reactions.[3][4] Adherence to the following

procedures will ensure the safe and effective neutralization and disposal of this compound.

Key Safety and Chemical Data
A thorough understanding of the chemical's properties is the first step toward safe handling.

The table below summarizes the key quantitative data for 5-Bromonicotinoyl chloride.
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Property Value Source

Molecular Formula C6H3BrClNO [5]

Molecular Weight 220.45 g/mol [5]

Melting Point 72-74 °C [4][6]

Boiling Point 265.4 °C at 760 mmHg [4][6]

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage
[5]

Experimental Protocol for Safe Disposal
This protocol details the step-by-step methodology for the neutralization and disposal of 5-
Bromonicotinoyl chloride. This procedure should be performed in a certified chemical fume

hood while wearing appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.

Materials:

5-Bromonicotinoyl chloride waste

Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH) solution (5-10%)

Large beaker or flask (at least 10 times the volume of the waste)

Stir bar and stir plate

pH paper or a calibrated pH meter

Ice bath

Appropriate hazardous waste container

Procedure:

Preparation: Place a large beaker containing a stir bar and a 5-10% solution of sodium

bicarbonate or sodium hydroxide on a stir plate within a chemical fume hood. The volume of
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the basic solution should be at least ten times the volume of the 5-Bromonicotinoyl
chloride to be neutralized. An ice bath should be readily available to control the reaction

temperature.

Slow Addition: While vigorously stirring the basic solution, slowly and carefully add the 5-
Bromonicotinoyl chloride waste dropwise or in small portions. WARNING: The reaction is

exothermic and will generate heat and hydrogen chloride gas. A slow addition rate is crucial

to prevent a violent reaction and excessive fuming.[3]

Temperature Control: Monitor the temperature of the reaction mixture. If the temperature

rises significantly or the fuming becomes excessive, immediately stop the addition and cool

the beaker in an ice bath.

Complete Neutralization: Continue stirring the mixture for at least one hour after the final

addition of the 5-Bromonicotinoyl chloride to ensure the reaction is complete.

pH Verification: Using pH paper or a calibrated pH meter, check the pH of the solution. The

pH should be in the neutral range (pH 6-8). If the solution is still acidic, add more of the basic

solution until the pH is neutralized.

Final Disposal: Once neutralized, the resulting solution can be disposed of in accordance

with local, state, and federal regulations. In many cases, the neutralized solution can be

disposed of down the drain with copious amounts of water. However, it is imperative to

consult your institution's specific hazardous waste disposal guidelines.[7][8]

Decontamination: All glassware and equipment used in the neutralization process should be

thoroughly rinsed with water.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-
Bromonicotinoyl chloride.
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5-Bromonicotinoyl Chloride Disposal Workflow

Preparation

Neutralization

Verification & Disposal

Don Appropriate PPE
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Work in a Certified
Chemical Fume Hood

Prepare 5-10% Sodium Bicarbonate
or Sodium Hydroxide Solution

Slowly Add 5-Bromonicotinoyl Chloride
to Basic Solution with Stirring

Monitor Temperature
Use Ice Bath as Needed

Stir for at Least 1 Hour

Check pH (Target: 6-8)

Adjust pH if Necessary

[pH not 6-8]

Dispose of Neutralized Solution
per Institutional Guidelines

[pH is 6-8]
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Caption: A flowchart outlining the key steps for the safe disposal of 5-Bromonicotinoyl
chloride.

By following these detailed procedures, you can ensure the safe handling and disposal of 5-
Bromonicotinoyl chloride, contributing to a safer laboratory environment for yourself and your

colleagues. Always remember to consult your institution's specific safety and disposal protocols

before handling any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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